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Compound of Interest

Compound Name: Aminooxy-PEG4-acid

Cat. No.: B605439

For Researchers, Scientists, and Drug Development Professionals

This guide provides a technical overview of Aminooxy-PEG4-acid, a bifunctional linker
commonly employed in bioconjugation and drug delivery applications. Its structure incorporates
an aminooxy group and a carboxylic acid, separated by a hydrophilic polyethylene glycol (PEG)
spacer. This configuration allows for the covalent linkage of molecules to aldehydes or ketones
via an oxime bond, while the terminal carboxylic acid can be further modified or conjugated.

Core Properties

The fundamental physicochemical properties of Aminooxy-PEG4-acid are summarized below.
This data is essential for calculating molar concentrations, reaction stoichiometry, and
understanding the compound's general characteristics.

Property Value Source
Molecular Weight 281.3 g/mol [1112][3]
Chemical Formula C11H23NO7 [2]
Purity Typically =95-98% [1]

CAS Number 1807537-38-7

Experimental Considerations

Solubility and Storage:
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For optimal stability, Aminooxy-PEG4-acid should be stored at -20°C for the long term. For
short-term use, storage at 0 - 4°C for days to weeks is acceptable. The compound is soluble in
water, DMSO, and DMF. It is typically shipped at ambient temperature as a hon-hazardous

chemical.
Bioconjugation Workflow:

The primary application of Aminooxy-PEG4-acid is in bioconjugation, where the aminooxy
group reacts with an aldehyde or ketone to form a stable oxime linkage. The following diagram

illustrates a general workflow for this process.

Preparation
Dissolve Aminooxy-PEG4-acid Prepare aldehyde/ketone-
in appropriate buffer containing molecule
Step 1 Step 2
Reaction

Mix reactants at
controlled pH (e.g., 4-6)

tep 3

Incubate for a defined
period (e.g., 2-16 hours)

tep 4

Purification| & Analysis

Purify conjugate using
chromatography (e.g., SEC, RP-HPLC)

tep 5

Characterize conjugate
(e.g., MS, SDS-PAGE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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